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storage conditions to preserve gamma-
Coniceine stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: gamma-Coniceine

CAS No.: 1604-01-9

Cat. No.: S570344

Chemical Properties & Handling Overview

The table below summarizes the key chemical and physical properties of gamma-Coniceine relevant to its

handling and storage, compiled from chemical databases.

Property Value / Description Relevance to Storage & Handling

CAS Number 1604-01-9 [1][2] [3] For precise chemical identification.
Molecular C8H15N [1] [4] [3] -

Formula

Molecular 125.21 g/mol [1] [3] [5] -

Weight

Boiling Point 171°C at 760 mmHg [1] [3] [5] Indicates volatility; storage should prevent

concentration through evaporation.

Flash Point 48.5°C [1] [5] Critical safety concern. Classifies as
flammable liquid; store away from heat and
ignition sources.
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Property Value | Description Relevance to Storage & Handling
Density ~0.91 g/cm3 [1] [5] -

Vapour 1.9 mmHg at 25°C [1] Confirms volatility at room temperature.
Pressure

Toxicity Poison by ingestion, subcutaneous, and  Critical safety concern. Requires strict

intravenous routes. Experimental
teratogen [5].

personal protective equipment (PPE) and
secure storage.

The following diagram outlines the logical workflow for determining the storage conditions of gamma-

Coniceine based on its known properties:

Frequently Asked Questions (FAQs) for Researchers

e Q1: What is the most critical hazard to manage when storing gamma-Coniceine? The two most
critical hazards are its flammability and its high toxicity. The flash point of 48.5°C classifies it as a
flammable liquid [1] [5]. Concurrently, it is a potent poison and an experimental teratogen (can cause

birth defects) [5]. Storage must address both risks simultaneously.

¢ Q2: Can I store gamma-Coniceine on a standard laboratory bench? No. Storing this compound on
a bench is unsafe. It should be stored in a dedicated flammable storage cabinet, away from heat,
sparks, and open flames, due to its low flash point [5]. The container must be tightly sealed to prevent

evaporation and the release of toxic vapors [5].

¢ Q3: What is the recommended procedure for analyzing gamma-Coniceine content in plant

material? A published TLC method can be used for analysis [6]. The general workflow involves:

o Extraction: Acidic agqueous extraction of foliage with sulfuric acid.

o Alkaloid Isolation: Basify the extract to pH 9 and exhaustively extract with chloroform.

o Concentration: Partly evaporate the chloroform extract.

o TLC & Detection: Spot on a TLC plate, develop, and use Dragendorff’'s reagent to visualize the
alkaloids. Quantification is achieved by comparing the spot intensity to known standards [6].
This method has reported detection and quantification limits of 0.7 pg/spot and 0.6 pg/mL for
gamma-Coniceine, respectively [6].
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Important Disclaimer on Stability Data

The storage guidelines presented are inferred from fundamental chemical properties. The search results do
not contain specific experimental studies on the long-term stability of gamma-Coniceine under various

conditions (e.g., the effect of light, different temperatures, or long-term storage in various solvents).

For a rigorous experimental protocol, you must:

e Consult Primary Literature: Search for detailed pharmacological or toxicological studies on
gamma-Coniceine, which may contain methodological notes on how the compound was stored.

¢ Perform Validation Experiments: Conduct your own stability-indicating studies (e.g., using HPLC or
GC-MS) to determine the degradation profile of your specific sample under your lab's storage

conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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